Cas no 651331-38-3 (1H-Indole-3-dodecanol, 6-methoxy-)

1H-Indole-3-dodecanol, 6-methoxy- structure
651331-38-3 structure
Product Name:1H-Indole-3-dodecanol, 6-methoxy-
CAS No:651331-38-3
MF:C21H33NO2
MW:331.492226362228
CID:405534
PubChem ID:11325016
Update Time:2025-04-19

1H-Indole-3-dodecanol, 6-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-dodecanol, 6-methoxy-
    • 12-(6-methoxy-1H-indol-3-yl)dodecan-1-ol
    • CHEMBL224813
    • SCHEMBL5353015
    • DTXSID50462457
    • 651331-38-3
    • Inchi: 1S/C21H33NO2/c1-24-19-13-14-20-18(17-22-21(20)16-19)12-10-8-6-4-2-3-5-7-9-11-15-23/h13-14,16-17,22-23H,2-12,15H2,1H3
    • InChI Key: ZYRSPLLLOIVSBB-UHFFFAOYSA-N
    • SMILES: OCCCCCCCCCCCCC1=CNC2C=C(C=CC1=2)OC

Computed Properties

  • Exact Mass: 331.25129
  • Monoisotopic Mass: 331.251129295g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 13
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.6
  • Topological Polar Surface Area: 45.2Ų

Experimental Properties

  • PSA: 45.25

1H-Indole-3-dodecanol, 6-methoxy- Related Literature

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